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Abstract
This technical guide provides a comprehensive overview of 1,4-Dibromo-2-(3-
bromophenoxy)benzene, a member of the polybrominated diphenyl ether (PBDE) class of

compounds. While specific historical details of its discovery are not well-documented, its

existence and synthesis are understood within the broader context of PBDE chemistry, which

dates back to the early 20th century with the development of the Ullmann condensation. This

guide covers its chemical identity, a plausible synthetic route with a detailed experimental

protocol, and a discussion of its potential applications based on the known uses of related

compounds. Due to the limited availability of specific experimental data for this particular

isomer, this guide also presents data for structurally similar compounds to provide a

comparative context for researchers.

Introduction and Historical Context
The specific discovery and historical timeline of 1,4-Dibromo-2-(3-bromophenoxy)benzene
are not prominently documented in scientific literature. However, the history of this compound is

intrinsically linked to the broader class of polybrominated diphenyl ethers (PBDEs). Synthetic

PBDEs have been manufactured and used as flame retardants in a wide array of consumer

and industrial products since the mid-20th century.[1][2] The chemical synthesis of diaryl
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ethers, the core structure of PBDEs, was made possible by the Ullmann condensation reaction,

first reported by Fritz Ullmann in 1901.[3][4]

In contrast to their synthetic counterparts, naturally occurring PBDEs were first isolated from

marine sponges of the Dysidea species in 1981. These natural products exhibit a wide range of

biological activities and have garnered interest for their potential pharmacological applications,

including anticancer properties.

Given the long-standing availability of synthetic methods like the Ullmann condensation, it is

plausible that 1,4-Dibromo-2-(3-bromophenoxy)benzene has been synthesized as a

research chemical or as a component of technical PBDE mixtures for many years, even without

a formal "discovery" publication.

Chemical Identity and Properties
Precise experimental data for 1,4-Dibromo-2-(3-bromophenoxy)benzene is scarce in publicly

accessible databases. However, for the closely related isomer, 2,4-Dibromo-1-(3-

bromophenoxy)benzene, the following information is available and provides a reasonable proxy

for identification purposes.

Table 1: Chemical Identifiers for 2,4-Dibromo-1-(3-bromophenoxy)benzene

Identifier Value

CAS Number 147217-77-4

Molecular Formula C₁₂H₇Br₃O

Molecular Weight 406.9 g/mol

Table 2: Physical and Spectroscopic Data for Structurally Related Compounds

Disclaimer: The following data is for structurally related compounds and is provided for

illustrative and comparative purposes only. Experimental determination of these properties for

1,4-Dibromo-2-(3-bromophenoxy)benzene is required for accurate characterization.
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Property 1,4-Dibromobenzene
1-Bromo-2-phenoxy-
benzene

Melting Point 87.3 °C Not Available

Boiling Point 220.4 °C Not Available

Appearance Colorless solid Not Available

¹H NMR δ 7.33 (s, 4H) Not Available

¹³C NMR δ 132.5, 122.8 Not Available

Mass Spectrum (m/z) 236 (M+), 157, 155, 76 249 (M+), 168, 141, 77

Synthesis and Experimental Protocol
The most plausible and widely used method for the synthesis of diaryl ethers such as 1,4-
Dibromo-2-(3-bromophenoxy)benzene is the Ullmann condensation. This reaction involves

the copper-catalyzed coupling of an aryl halide with a phenol.[5][6]

Proposed Synthetic Pathway
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3-Bromophenol

Copper(I) Iodide (Catalyst)

Ullmann CondensationBase (e.g., K2CO3)

Solvent (e.g., Pyridine or DMF)

1,4-Dibromo-2-(3-bromophenoxy)benzene

Click to download full resolution via product page

Caption: Proposed synthesis of 1,4-Dibromo-2-(3-bromophenoxy)benzene via Ullmann

condensation.

Detailed Experimental Protocol
This protocol is a general procedure and may require optimization for specific laboratory

conditions and desired yield.

Materials:

1,2,4-Tribromobenzene

3-Bromophenol
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Copper(I) iodide (CuI)

Anhydrous potassium carbonate (K₂CO₃)

Anhydrous pyridine or N,N-Dimethylformamide (DMF)

Toluene

Hydrochloric acid (HCl), 1M solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane

Dichloromethane

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a nitrogen inlet, add 1,2,4-tribromobenzene (1.0 eq), 3-

bromophenol (1.1 eq), copper(I) iodide (0.1 eq), and anhydrous potassium carbonate (2.0

eq).

Solvent Addition: Add anhydrous pyridine or DMF to the flask under a nitrogen atmosphere.

The volume should be sufficient to dissolve the reactants upon heating.

Reaction: Heat the reaction mixture to reflux (typically 120-150 °C) with vigorous stirring

under a nitrogen atmosphere. Monitor the reaction progress by thin-layer chromatography

(TLC). The reaction time can vary from 12 to 24 hours.

Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room

temperature. Dilute the reaction mixture with toluene and filter through a pad of celite to

remove the copper catalyst and inorganic salts.
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Extraction: Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially

with 1M HCl (2x), water (2x), and brine (1x).

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by flash column chromatography on silica gel, using a

gradient of hexane and dichloromethane as the eluent, to afford the pure 1,4-Dibromo-2-(3-
bromophenoxy)benzene.

Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass

spectrometry to confirm its structure and purity.

Experimental and Analytical Workflow
The general workflow from synthesis to characterization of 1,4-Dibromo-2-(3-
bromophenoxy)benzene is outlined below.
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Caption: General experimental workflow for the synthesis and characterization of the target

compound.

Potential Applications
While specific applications for 1,4-Dibromo-2-(3-bromophenoxy)benzene have not been

reported, its structural class (PBDEs) suggests potential uses and areas of research interest.

Flame Retardants: The primary industrial application of synthetic PBDEs is as flame

retardants in a variety of materials, including plastics, textiles, and electronics.[7][8] The

bromine atoms in the molecule act as radical scavengers upon combustion, inhibiting the

spread of fire.

Research Chemical: This compound can serve as a standard for environmental analysis and

toxicological studies of tribrominated diphenyl ethers. The analysis of PBDEs in

environmental samples is crucial for monitoring their distribution and impact.[9][10]

Precursor for Further Synthesis: It can be used as a building block in organic synthesis to

create more complex molecules, potentially for applications in materials science or medicinal

chemistry.

Biological Activity: Some naturally occurring hydroxylated and methoxylated PBDEs have

shown interesting biological activities, including anticancer and endocrine-disrupting

properties.[11][12] While the biological effects of 1,4-Dibromo-2-(3-
bromophenoxy)benzene are unknown, it could be a subject of future toxicological and

pharmacological research.

Conclusion
1,4-Dibromo-2-(3-bromophenoxy)benzene is a tribrominated diphenyl ether whose specific

history and properties are not well-documented. However, based on established chemical

principles, a plausible synthetic route via the Ullmann condensation can be proposed and

executed. The potential applications of this compound are likely similar to other PBDEs,

primarily as a flame retardant, but it may also hold value as a research chemical for

environmental and toxicological studies. Further research is needed to fully characterize its

physical, chemical, and biological properties. This guide provides a foundational resource for
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researchers interested in the synthesis and study of this and related polybrominated

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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